Cas no 1806265-48-4 (2-Hydroxy-4-methoxy-3-methyl-6-(trifluoromethoxy)pyridine)

• Product Name: 2-Hydroxy-4-methoxy-3-methyl-6-(trifluoromethoxy)pyridine
• CAS No: 1806265-48-4
• MF: C₈H₈F₃NO₃
• MW: 223.14923286438
• CID: 4831674
• Update Time: 2025-10-19

2-Hydroxy-4-methoxy-3-methyl-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-methoxy-3-methyl-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H8F3NO3/c1-4-5(14-2)3-6(12-7(4)13)15-8(9,10)11/h3H,1-2H3,(H,12,13)
• InChI Key： GBPYTCXORVYOJK-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=C(C)C(N1)=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 1.7
• Topological Polar Surface Area: 47.6

Additional information on 2-Hydroxy-4-methoxy-3-methyl-6-(trifluoromethoxy)pyridine

Professional Introduction to 2-Hydroxy-4-methoxy-3-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1806265-48-4)

2-Hydroxy-4-methoxy-3-methyl-6-(trifluoromethoxy)pyridine, with the CAS number 1806265-48-4, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound features a pyridine core substituted with various functional groups, making it a versatile scaffold for the development of novel bioactive molecules. The structural complexity and chemical diversity of this compound contribute to its potential applications in drug discovery and therapeutic intervention.

The compound's molecular structure includes a hydroxyl group at the 2-position, a methoxy group at the 4-position, a methyl group at the 3-position, and a trifluoromethoxy group at the 6-position. These substituents not only enhance the compound's solubility and metabolic stability but also influence its interactions with biological targets. The presence of multiple electronegative groups, such as oxygen and fluorine, makes it an attractive candidate for further chemical modification and derivatization.

In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridines are known to be privileged scaffolds in medicinal chemistry, often serving as key components in drugs targeting various diseases. Among these derivatives, 2-hydroxy-4-methoxy-3-methyl-6-(trifluoromethoxy)pyridine has shown promise in several preclinical studies. Its ability to modulate enzyme activity and interact with specific protein targets makes it a valuable tool for researchers exploring new therapeutic avenues.

One of the most compelling aspects of this compound is its potential role in oncology research. Recent studies have demonstrated that pyridine-based compounds can inhibit the activity of kinases and other enzymes involved in cancer cell proliferation. The specific substitution pattern of 2-hydroxy-4-methoxy-3-methyl-6-(trifluoromethoxy)pyridine may contribute to its ability to selectively target cancerous cells while minimizing toxicity to healthy tissues. This selective toxicity is a critical factor in the development of effective anticancer therapies.

The trifluoromethoxy group, in particular, has been identified as a key moiety that enhances the bioactivity of many pharmaceutical compounds. Its electron-withdrawing properties can increase the lipophilicity of molecules, improving their membrane permeability and cellular uptake. Additionally, the trifluoromethoxy group can influence the electronic distribution within the molecule, affecting its binding affinity to biological targets. These characteristics make it an indispensable component in the design of high-affinity ligands for drug development.

Another area where this compound shows promise is in neurodegenerative disease research. Pyridine derivatives have been investigated for their potential to modulate neurotransmitter systems and protect against neurotoxicity. The structural features of 2-hydroxy-4-methoxy-3-methyl-6-(trifluoromethoxy)pyridine suggest that it may interact with receptors and enzymes involved in conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies have indicated that this compound can cross the blood-brain barrier, making it a candidate for central nervous system therapies.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, are often employed to introduce the desired functional groups efficiently. The complexity of its synthesis underscores the importance of skilled chemists in developing scalable production methods for pharmaceutical intermediates like this one.

In conclusion, 2-hydroxy-4-methoxy-3-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1806265-48-4) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable scaffold for drug discovery across multiple therapeutic areas. As research continues to uncover new applications for pyridine derivatives, compounds like this one will play an increasingly important role in developing innovative treatments for human diseases.